Cas no 144686-00-0 (1-Alkyl-3,5,8-trihydroxyanthraquinones; 3,5,8-Trihydroxy-1-methylanthraquinone)

1-Alkyl-3,5,8-trihydroxyanthraquinones; 3,5,8-Trihydroxy-1-methylanthraquinone structure
144686-00-0 structure
Product Name:1-Alkyl-3,5,8-trihydroxyanthraquinones; 3,5,8-Trihydroxy-1-methylanthraquinone
CAS No:144686-00-0
MF:C15H10O5
MW:270.236904621124
CID:2777724
PubChem ID:10912569
Update Time:2025-04-21

1-Alkyl-3,5,8-trihydroxyanthraquinones; 3,5,8-Trihydroxy-1-methylanthraquinone Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL16433142
    • DTXSID60448161
    • 9,10-Anthracenedione, 3,5,8-trihydroxy-1-methyl-
    • 144686-00-0
    • 1-Alkyl-3,5,8-trihydroxyanthraquinones; 3,5,8-Trihydroxy-1-methylanthraquinone
    • Inchi: 1S/C15H10O5/c1-6-4-7(16)5-8-11(6)15(20)13-10(18)3-2-9(17)12(13)14(8)19/h2-5,16-18H,1H3
    • InChI Key: KODJTIOEJGOFJL-UHFFFAOYSA-N
    • SMILES: O=C1C2C(=CC=C(C=2C(C2C=C(C=C(C)C=21)O)=O)O)O

Computed Properties

  • Exact Mass: 270.05282342g/mol
  • Monoisotopic Mass: 270.05282342g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 434
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 94.8Ų

1-Alkyl-3,5,8-trihydroxyanthraquinones; 3,5,8-Trihydroxy-1-methylanthraquinone Related Literature

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